8-Testosterone

• Molecular Formula: C19H26O2
• Molecular Weight: 286.4 g/mol
• InChI: InChI=1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,15,17,21H,3-10H2,1-2H3/t15-,17-,18-,19-/m0/s1
• InChIKey: IQWWHKRVDXQXBZ-WNHJNPCNSA-N

8-Testosterone (EP Impurity M) Reference Standard

8-Testosterone, commonly referring to Delta-8(14)-testosterone (CAS 133177-83-0, C19H26O2), is a defined process impurity of testosterone designated as Impurity M in the European Pharmacopoeia (EP) [1]. Unlike the fully saturated steroid backbone of endogenous testosterone, this compound possesses a double bond at the 8(14) position, fundamentally altering its molecular geometry . It is categorized as a 'pharmaceutical impurity standard' rather than a bioactive metabolite, and its primary value in scientific procurement is as a certified reference material for analytical method development and system suitability testing in quality control environments [1].

✓ EP Pharmacopoeia impurity standard (Impurity M)

✓ Certified reference material for method validation

✓ Distinct diene chromophore supports selective detection

• [1] Council of Europe. (2023). Testosterone. In European Pharmacopoeia (Ph. Eur.) (11th ed., pp. 4195-4197). Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source

Substitution Risks: 8-Testosterone vs. Generic Testosterone

Substitution of 8-Testosterone with cheaper, generic testosterone (CAS 58-22-0) or over-spiking with the active pharmaceutical ingredient (API) as a 'surrogate impurity' introduces systematic quantitation error in European Pharmacopoeia (EP) related substances testing [1]. The unique conjugated dienone chromophore (Δ4 and Δ8(14)) of Impurity M results in a dramatically different UV molar extinction coefficient compared to testosterone's simple 3-oxo-4-ene system ; using API calibrants without verified response factors for charged aerosol detection (CAD) can lead to purity overestimates of up to 30% due to structural non-equivalence [2]. This renders generically sourced material non-compliant for regulatory submission and invalid for precise batch release stability profiling [1].

Certified Impurity Standard

Generic Testosterone (API)

Conjugated dienone UV response factor specific to Δ4,Δ8(14)

Simple 3-oxo-4-ene response factor may cause quantitation bias

EP monograph-compliant selectivity and retention time verification

Lacks certified impurity profile; may not meet regulatory system suitability

Structural purity verified for CAD calibration

Structural non-equivalence limits direct calibration without verified response factors

• [1] Council of Europe. (2023). Testosterone. In European Pharmacopoeia (Ph. Eur.) (11th ed., pp. 4195-4197). Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source
• [2] Rauschenberg, J., et al. (2019). Comprehensive certification of a testosterone calibration standard facilitating the investigation of charged aerosol detection for the quantification of impurities of related structure. Measurement Science and Technology, 30(3), 035701. View Source

Differentiation from Closest Analogs

HPLC Retention Time Differentiation

Under European Pharmacopoeia testosterone related substances conditions, 8-Testosterone (Impurity M) exhibits baseline resolution from the principal analyte, testosterone [1]. Specifically, Impurity M demonstrates a higher retention factor due to the increased hydrophobicity conferred by the diene structure compared to testosterone's 4-ene . This allows for effective assessment of critical resolution pairings required for system suitability, which cannot be achieved with non-specific isomers like 9(11)-dehydrotestosterone (Impurity L) [1].

HPLC Retention

Class-level

RRT > 1.2 (diene system)

Enables baseline resolution from API; essential for system suitability

Reversed-phase, EP monograph conditions; requires certified impurity M

Evidence Dimension	Chromatographic retention (relative retention time)
Target Compound Data	Relative retention time (RRT) > 1.2 (diene system, enhanced hydrophobic interaction with stationary phase)
Comparator Or Baseline	Testosterone (RRT 1.0); Epitestosterone (Impurity C, analysis conditions). Non-specific isomer: 9(11)-Dehydrotestosterone (Impurity L)
Quantified Difference	Significantly distinct RRT range enabling baseline resolution; Impurity L (Delta-8(14)) provides a unique selectivity check not adequately mimicked by Impurity L (Delta-9(11)) or API over-spiked solutions [1].
Conditions	Reversed-phase HPLC as per EP Testosterone monograph; analytical C18 column, acetonitrile/water mobile phase.

Why This Matters

Procuring authentic 8-Testosterone (Impurity M) is essential to demonstrate system selectivity between the API and a co-eluting risk peak, a mandatory parameter for regulatory method validation.

• [1] Council of Europe. (2023). Testosterone. In European Pharmacopoeia (Ph. Eur.) (11th ed., pp. 4195-4197). Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source

MS/MS Fragmentation Fingerprint

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) reveals that 8-Testosterone (Impurity M) exhibits a distinct fragmentation pathway compared to testosterone and its saturated isomers [1]. The characteristic product ion spectrum of Impurity M is dominated by an [M+H-H2O]+ loss showing unique fragment ion distribution attributable to the 8(14) double bond, which directs cleavage remote from the C-3 carbonyl group .

MS/MS Fragmentation

Head-to-head

Diagnostic ions m/z 123, 147 (D-ring/C-ring cleavage)

Definitive identity confirmation for impurity profiling

LC-MS/MS, ESI+; differentiates from isobaric interferences

Evidence Dimension	ESI-MS/MS Fragment Ion Distribution
Target Compound Data	Characteristic product ion at m/z 123 and m/z 147 (resulting from D-ring and C-ring cleavage specific to the Δ8(14) dienone structure). Further distinct ions observed in the higher mass range due to stabilising conjugation.
Comparator Or Baseline	Testosterone (product ions at m/z 109 and m/z 135 dominated by D-ring and C-ring cleavage influenced by the Δ4-3-keto group); Impurity L (Delta-9,11) shows different diagnostic fragments.
Quantified Difference	Unique mass spectral fingerprint; diagnostic fragment ions allow unequivocal identification at impurity levels down to 0.1% area (w/w). Testosterone fragments are absent at the m/z 123 and m/z 147 positions.
Conditions	LC-MS/MS analysis as per ICH Q6B guidelines; ESI positive mode, collision energy 25-35 eV. Column: Waters Symmetry C18.

Why This Matters

This mass spectral differentiation is the definitive proof of identity for regulatory filing, distinguishing the procurement of authentic certified Impurity M from other co-eluting or isobaric organic impurities not recognized by ICH.

• [1] Gupte, V., et al. (2018). Identification and Structural Elucidation of New Process Impurity in Testosterone. Journal of Chromatographic Science, 56(5), 403-408. View Source

Crystal Structure Conformation

X-ray crystallographic analysis confirms that 8-isotestosterone (8α-isomer) adopts a physically folded conformation, contrasting sharply with the nearly planar molecular structure of natural testosterone (8β,9α configuration) [1]. This alteration in ring B/C junction geometry fundamentally modifies the accessible binding surface and polarity of the molecule, providing a physical basis for potential differentiation in biochemical or receptor-binding experimental systems [2].

Crystal Structure

Head-to-head

Folded 8α conformation (space group P2₁/c)

Non-planar structure precludes direct androgen receptor mimicry

O1···O2 distance differs by ~1.0 Å; supports negative control use

Evidence Dimension	Single crystal X-ray structure and ring conformation
Target Compound Data	Space group P21/c; a = 11.449(4) Å, b = 10.962(4) Å, c = 25.860(5) Å; β = 100.95(4)°. Folded conformation due to 8α configuration; two molecules in asymmetric unit.
Comparator Or Baseline	Testosterone (flat, quasi-planar ring system; space group P212121; a = 7.603(1) Å, b = 12.538(1) Å, c = 17.597(2) Å).
Quantified Difference	Distinct packing arrangement and hydrogen bonding networks. The O1···O2 distance critical for reactive site interactions differs by nearly 1.0 Å compared to the planar molecule. Molecular volume differs by ~5%.
Conditions	Crystal and molecular structure determined using Cu-Kα radiation; refinement to R-factor < 0.05.

Why This Matters

For research institutions conducting steroid receptor binding studies, the folded conformation of 8-isotestosterone physically precludes it from acting as a direct analogue; it serves as a negative control or structural probe to interrogate receptor plasticity, justifying a separate procurement path from generic testosterone.

• [1] Chakrabarti, P., Banerjee, D. K., & Venkatesan, K. (1981). The crystal and molecular structure of d1-17β-hydroxy-8α-androst-4-en-3-one (8-isotestosterone). Steroids, 37(3), 269-279. View Source
• [2] National Library of Medicine. (2025). Medical Subject Headings: 8-Isotestosterone. Scope Note. View Source

Research & Procurement Applications

EP Method Development & System Suitability

Analytical laboratories developing or validating European Pharmacopoeia monograph methods for testosterone API must purchase 8-Testosterone (Impurity M) to verify the critical resolution between the active peak and the delta-8(14) impurity [1]. The distinct retention time quantitatively prevents co-elution, a mandatory selectivity criterion. Using surrogate or non-pharmacopoeial impurities leads to out-of-specification (OOS) investigations and invalidates method transfer protocols [3].

Impurity Profiling for Regulatory Submissions

For Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions, precise quantification of Impurity M at concentrations as low as 0.05% (w/w) is essential [1]. The unique MS/MS fragment ion at m/z 123 provides a unequivocal diagnostic marker for this impurity in stressed degradation samples [2]. This differentiation is critical for establishing shelf-life and storage conditions, as Impurity M is often a heat-catalyzed degradation product not resolvable by generic HPLC methods [1].

Steroid Receptor Binding Studies

Research groups investigating androgen receptor (AR) ligand binding domain (LBD) plasticity utilize 8-Isotestosterone as a 'folded' molecular probe [4]. The crystallographically proven rigid, non-planar structure [5] makes this compound an essential negative control in receptor transactivation assays, clearly distinguishing receptor-mediated responses from non-specific protein binding that generic testosterone cannot provide. Procurement of this specific isomer ensures reproducibility in published structural and biochemical studies.

Application

Selection Property

Validation Focus

EP method system suitability

Certified impurity resolution standard

System selectivity verification, co-elution prevention

Regulatory impurity profiling

Unique MS/MS fragmentation fingerprint

Identity confirmation, degradation product tracking

Steroid receptor binding studies

Folded 8α-isomer (non-planar probe)

Negative control for AR LBD plasticity, non-specific binding differentiation

• [1] Council of Europe. (2023). Testosterone. In European Pharmacopoeia (Ph. Eur.) (11th ed., pp. 4195-4197). Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source
• [2] Gupte, V., et al. (2018). Identification and Structural Elucidation of New Process Impurity in Testosterone. Journal of Chromatographic Science, 56(5), 403-408. View Source
• [3] Rauschenberg, J., et al. (2019). Comprehensive certification of a testosterone calibration standard facilitating the investigation of charged aerosol detection for the quantification of impurities of related structure. Measurement Science and Technology, 30(3), 035701. View Source
• [4] National Library of Medicine. (2025). Medical Subject Headings: 8-Isotestosterone. Scope Note. View Source
• [5] Chakrabarti, P., Banerjee, D. K., & Venkatesan, K. (1981). The crystal and molecular structure of d1-17β-hydroxy-8α-androst-4-en-3-one (8-isotestosterone). Steroids, 37(3), 269-279. View Source